Cas no 2680812-29-5 (2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid
• CAS No: 2680812-29-5
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5910345
• PubChem ID: 165911493
• Update Time: 2025-08-04

2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680812-29-5
• 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid
• EN300-28271457

• Inchi： 1S/C7H8N2O4/c1-4(10)9(2)7-8-3-5(13-7)6(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： OFVNQVDIEWIJDH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1N(C(C)=O)C

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid

Recent Advances in the Study of 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid (CAS: 2680812-29-5)

The compound 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid (CAS: 2680812-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This oxazole derivative, characterized by its N-methylacetamido and carboxylic acid functional groups, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role in modulating various biological targets, including enzymes and receptors, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's potential as a building block for the synthesis of heterocyclic compounds with enhanced pharmacological properties. Researchers have demonstrated that the oxazole core, combined with the N-methylacetamido and carboxylic acid moieties, can interact with specific binding sites on target proteins, leading to improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid in the design of small-molecule inhibitors targeting inflammatory pathways, showcasing its versatility in drug discovery.

In addition to its applications in drug design, recent advancements in synthetic chemistry have enabled the efficient and scalable production of 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid. A team of researchers from the University of Cambridge reported a novel catalytic method for the synthesis of this compound, achieving high yields and purity under mild reaction conditions. This breakthrough has significant implications for the industrial-scale production of oxazole-based pharmaceuticals, reducing costs and environmental impact.

Furthermore, computational studies have provided insights into the molecular interactions of 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid with biological targets. Molecular docking and dynamics simulations have revealed that the compound's unique electronic and steric properties contribute to its high affinity for specific protein pockets. These findings have been instrumental in guiding the rational design of derivatives with optimized pharmacokinetic profiles, as reported in a recent ACS Chemical Biology publication.

Despite these promising developments, challenges remain in the clinical translation of 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's demonstrated potential in early-stage research underscores its value as a key player in the future of medicinal chemistry and drug development.

In conclusion, 2-(N-methylacetamido)-1,3-oxazole-5-carboxylic acid (CAS: 2680812-29-5) represents a versatile and promising scaffold for the development of novel therapeutic agents. Recent studies have highlighted its applications in drug design, synthetic chemistry, and computational modeling, paving the way for future innovations in the field. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of chemical biology and medicine.